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Compound of Interest

Compound Name: Cuprous chloride

Cat. No.: B046525

An In-depth Technical Guide to the Physical and Chemical Properties of Copper(l) Chloride
(CuCl)

Introduction

Copper(l) chloride, also known as cuprous chloride, is an inorganic compound with the
formula CuCl. It is a versatile and affordable reagent that finds extensive use in both industrial
and academic settings, primarily as a catalyst in a variety of organic reactions.[1][2] This
technical guide provides a comprehensive overview of the core physical and chemical
properties of CuCl, along with detailed experimental protocols and visualizations of key
reaction pathways and workflows, intended for researchers, scientists, and professionals in
drug development.

Physical Properties

Copper(l) chloride is a white solid that is almost insoluble in water and tends to oxidize in the
air to the green copper(ll) chloride (CuCl2).[2][3] Samples of CuCl often appear as a white
powder, which may have a slightly green tint due to the presence of oxidized impurities.[1]

Quantitative Physical Data

The key physical properties of copper(l) chloride are summarized in the table below for easy
reference and comparison.
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Property Value References

Molar Mass 98.999 g/mol [1114]

White powder, sometimes with

Appearance a greenish tint from oxidized [1]
impurities

Density 4.14 g/cm?3 [11[31[41[5]

Melting Point 423 -430°C [2][3][4][5]16]

Boiling Point 1490 °C (decomposes) [2][3]1[4]

Solubility in Water 0.0047 - 0.062 g/L at 20 °C [315]

Insoluble in ethanol and
o acetone. Soluble in
Solubility in Other Solvents _ ' [4]
concentrated hydrochloric acid

and aqueous ammonia.

Crystal Structure

At ambient conditions, copper(l) chloride possesses a cubic zincblende crystal structure.[1][2]
[5] In this structure, each copper(l) ion is bonded to four chloride ions, forming corner-sharing
CuCla tetrahedra.[7] Upon heating to 408 °C, the crystal structure of CuCl undergoes a phase
transition to a hexagonal form.[1] Other crystalline forms of CuCl have been observed at high
pressures.[1]

Chemical Properties and Reactions

Copper(l) chloride exhibits a rich and diverse chemistry, primarily driven by its Lewis acidity and
its ability to participate in redox reactions.

Lewis Acid Character and Complex Formation

CuCl is classified as a soft Lewis acid according to the Hard-Soft Acid-Base (HSAB) concept.[1]
[3] This property allows it to form stable complexes with soft Lewis bases, such as
triphenylphosphine.[1][3]
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Although CuCl is sparingly soluble in water, it readily dissolves in aqueous solutions containing
suitable donor molecules. It forms complex ions with halides, such as the formation of
HsO*CuClz2~ in concentrated hydrochloric acid.[3] It also dissolves in solutions containing
cyanide (CN~), thiosulfate (S20327), or ammonia (NHs) to form various complexes.[3][4]
Furthermore, solutions of CuCl in hydrochloric acid can absorb carbon monoxide to form
colorless complexes like the dimer [CuCI(CO)]2.[3]

Disproportionation

In the presence of water, copper(l) chloride can undergo a slow disproportionation reaction to
yield copper metal and copper(ll) chloride.[1]

2 CuCl - Cu + CucCl2

This instability in aqueous solution is mitigated by its very low solubility.[2][3] The green
coloration often observed on the surface of CuCl samples is due to the formation of copper(Il)
chloride through oxidation in the air.[1]

Role in Organic Synthesis

Copper(l) chloride is a widely used catalyst in a multitude of organic reactions due to its
affordability and unique reactivity compared to other soft Lewis acids.[2]

o Sandmeyer Reaction: CuCl is a key reagent in the Sandmeyer reaction, which is used to
synthesize aryl chlorides from aryl diazonium salts.[8][9][10]

o Gatterman-Koch Reaction: In the presence of carbon monoxide, aluminum chloride, and
hydrogen chloride, CuCl catalyzes the Gatterman-Koch reaction to produce benzaldehydes.

[1]

o Acetylene Dimerization: It also catalyzes the dimerization of acetylene to form
vinylacetylene, a precursor in the synthesis of polymers like neoprene.[1]

¢ Gilman Reagents: CuCl reacts with organometallic compounds, such as methyllithium, to
form Gilman reagents (e.g., (CHs)2CuLi), which are extensively used in organic synthesis for
the formation of carbon-carbon bonds.[2][3]
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» Stille Reactions: Copper(l) chloride has been shown to be an effective co-catalyst for

accelerating Stille cross-coupling reactions.[11]

Experimental Protocols
Synthesis of Copper(l) Chloride

Method 1: Reduction of Copper(ll) Chloride with Sulfur Dioxide
This is a common laboratory method for preparing CuCl.

e Reaction:2 CuClz2 + SOz + 2 H20 — 2 CuCl + H2S0a4 + 2 HCI[1][4]

e Procedure:

[e]

Prepare a solution of copper(ll) chloride in water.

o

Bubble sulfur dioxide gas through the solution. Alternatively, a solution of a sulfite salt
(e.g., sodium sulfite) can be added to an acidified solution of copper(ll) chloride.

o

The white precipitate of copper(l) chloride that forms is collected by filtration.

The precipitate should be washed with water, followed by ethanol and then ether to

[¢]

facilitate drying.

The product must be dried under vacuum to prevent oxidation.

[¢]

Method 2: Reduction of Copper(Il) Chloride with Ascorbic Acid
This method utilizes a mild and readily available reducing agent.
e Reaction:2 CuClz + CeéHsOes — 2 CuCl + 2 HC| + CeHeOs[1][4]
e Procedure:

o Dissolve copper(ll) chloride in water.

o Separately, prepare a solution of ascorbic acid (Vitamin C) in water.
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o Add the ascorbic acid solution to the copper(ll) chloride solution with stirring.
o A white precipitate of copper(l) chloride will form.
o Collect, wash, and dry the product as described in Method 1.

Method 3: Comproportionation of Copper and Copper(ll) Chloride

This method involves the reaction of copper metal with a copper(ll) salt.

e Reaction:Cu + CuClz - 2 CuClI[1]

e Procedure:

o A mixture of copper(ll) chloride and excess copper turnings or powder is heated in
concentrated hydrochloric acid.

o The solution is heated until the initial blue or green color of the Cu(ll) ions disappears,
indicating the formation of the Cu(l) complex.

o The hot solution is then poured into a large volume of deionized water, causing the white
copper(l) chloride to precipitate.

o The precipitate is collected by filtration, washed with water, and dried under vacuum.

Purification and Storage

The purity of CuCl is crucial for its successful application in catalysis. The presence of Cu(ll)
impurities can significantly affect the outcome of a reaction.

 Purification: If a sample of CuCl has a noticeable green color, it can be purified by washing
with a small amount of dilute hydrochloric acid to dissolve the more soluble CuClz, followed
by washing with water, ethanol, and ether, and then drying under vacuum.

o Storage: Due to its sensitivity to air and moisture, copper(l) chloride should be stored in a
tightly sealed container, preferably in a desiccator or a glovebox under an inert atmosphere
(e.g., nitrogen or argon).[4]
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Visualizations
Sandmeyer Reaction Pathway

The following diagram illustrates the key steps in the Sandmeyer reaction for the synthesis of
an aryl chloride using copper(l) chloride.

/Step 2: Single Electron Transfer\ /Step 3: Nucleophilic Attack\

Step 1: Diazotization Aryl Radical Lk ‘{ Aryl Chloride ]
CuCl o = o
NaNO2, HCI G @rc)
Aromatic Amine 0-5°C Diazonium Salt A
(Ar-NH2) (Ar-N2+) J ------------------------- .

+ Cu(l) -> Cu(ll) _ck-
CuCl2 f--—=-—=—f{-===f{————- »{ CuCl

Click to download full resolution via product page
Caption: Mechanism of the Sandmeyer reaction.

Experimental Workflow for a CuCl-Catalyzed Reaction

This diagram outlines a general experimental workflow for a cross-coupling reaction catalyzed
by copper(l) chloride.
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Caption: General workflow for a CuCl-catalyzed reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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